![molecular formula C8H14N2 B1295504 3-(tert-Butyl)-5-methyl-1H-pyrazole CAS No. 96440-80-1](/img/structure/B1295504.png)
3-(tert-Butyl)-5-methyl-1H-pyrazole
Overview
Description
3-(tert-Butyl)-5-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H14N2 and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Agents
3-(tert-Butyl)-5-methyl-1H-pyrazole derivatives have been synthesized and evaluated for their antitumor properties. For instance, methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates exhibited significant activity against various cancer cell lines, including Non-Small Cell Lung Cancer, Melanoma, and Leukemia (Abonía et al., 2011).
Structural Chemistry and Synthesis
The structural chemistry of this compound derivatives plays a crucial role in various synthetic processes. For example, studies on the X-ray structure of specific derivatives have provided insights into the existence of these compounds as tautomers, and how they interact through intermolecular hydrogen bonds (Wang et al., 2013).
Chemical Reactivity and Interactions
The chemical reactivity and interaction properties of this compound compounds have been explored. For instance, studies have shown how these molecules are linked into simple chains or form hydrogen-bonded aggregates, which is crucial for understanding their chemical behavior and potential applications (Abonía et al., 2007).
Synthesis of Functionalized Derivatives
The synthesis of pyrazoles with functionalized side chains, including those with tert-butyl groups at C5, has been demonstrated. These syntheses are significant for creating ligands and other polyfunctional pyrazoles, which have potential applications in various fields, including medicinal chemistry (Grotjahn et al., 2002).
Environmental Applications
The potential environmental applications of this compound derivatives have been investigated. For example, a bifunctional frustrated pyrazolylborane Lewis pair was used for the fixation of small molecules like carbon dioxide, demonstrating the compound's potential in environmental chemistry (Theuergarten et al., 2012).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-tert-butyl-5-methyl-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2/c1-6-5-7(10-9-6)8(2,3)4/h5H,1-4H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUJNZTKYZLLKBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)C(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00242261 | |
Record name | 3(5)-Methyl-5(3)-t-butylpyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00242261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
96440-80-1 | |
Record name | 3(5)-Methyl-5(3)-t-butylpyrazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0096440801 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3(5)-Methyl-5(3)-t-butylpyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00242261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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